Cas no 1806046-42-3 (Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylate)

• Product Name: Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylate
• CAS No: 1806046-42-3
• MF: C₈H₅ClF₂N₂O₄
• MW: 266.586107969284
• CID: 4873391
• Update Time: 2025-10-29

Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylate

• Inchi： 1S/C8H5ClF2N2O4/c1-17-8(14)4-2-3(9)6(13(15)16)5(12-4)7(10)11/h2,7H,1H3
• InChI Key： RFKZFOSQXFGCHC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)N=C(C(F)F)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylate

Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylate (CAS No. 1806046-42-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylate (CAS No. 1806046-42-3) is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered considerable attention due to its utility in the development of novel therapeutic agents. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl moiety, and a nitro group, makes it a valuable building block for synthetic chemists.

The chemical structure of Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylate encompasses a pyridine core, which is a common scaffold in many biologically active molecules. The pyridine ring itself is known for its ability to interact with biological targets, making it an attractive component in drug design. The specific arrangement of the substituents on this ring enhances its reactivity and functionality, enabling its use in a wide range of synthetic pathways.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various disease pathways. Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylate has emerged as a crucial intermediate in the synthesis of such inhibitors. Its structural features make it particularly suitable for the development of compounds that interact with enzymes and receptors involved in metabolic disorders, cancer, and inflammatory diseases.

One of the most compelling aspects of Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are often dysregulated in diseases such as cancer. The ability to design kinase inhibitors with high selectivity and potency has been a major focus of pharmaceutical research. The compound’s structure provides a robust platform for modulating kinase activity, making it an invaluable asset in drug discovery efforts.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity. This feature has been exploited in the design of next-generation drugs that require prolonged half-lives and improved pharmacokinetic profiles. The incorporation of difluoromethylation strategies has become increasingly prevalent in modern drug development, underscoring the importance of intermediates like Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylate.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For instance, transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular architectures featuring this intermediate. These reactions have opened up new avenues for drug discovery, allowing for the rapid assembly of novel heterocyclic compounds with potential therapeutic applications.

The role of Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylate extends beyond kinase inhibition. It has also been utilized in the development of compounds targeting other biological pathways, such as those involved in neurodegenerative diseases and infectious disorders. The versatility of this intermediate lies in its ability to be functionalized at multiple positions, allowing for the creation of a diverse array of derivatives with tailored biological activities.

In conclusion, Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylate (CAS No. 1806046-42-3) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and broad applicability make it an indispensable tool for medicinal chemists striving to develop innovative therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, the importance of this compound is expected to grow even further.